Cas no 1805130-94-2 (2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride)

2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride is a fluorinated benzyl chloride derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features include two trifluoromethyl groups at the 2- and 6-positions and a reactive chloromethyl group, enhancing its reactivity in nucleophilic substitution and cross-coupling reactions. The electron-withdrawing trifluoromethyl groups improve stability and influence the electronic properties of derived compounds. This compound is particularly valuable in the development of agrochemicals, specialty materials, and bioactive molecules due to its ability to introduce fluorinated aromatic motifs. High purity and consistent performance make it a reliable reagent for advanced synthetic applications.

2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride structure

1805130-94-2 structure

Product Name:2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride

CAS No:1805130-94-2

MF:C₁₀H₇ClF₆

MW:276.606003046036

CID:5008714

Update Time:2025-06-09

2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride
- Inchi： 1S/C10H7ClF6/c1-5-2-7(9(12,13)14)6(4-11)8(3-5)10(15,16)17/h2-3H,4H2,1H3
- InChI Key： WKNYPEQZTXZPNM-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)(F)F)=CC(C)=CC=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 235
XLogP3: 4.4
Topological Polar Surface Area: 0

2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010004555-1g	2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride	1805130-94-2	97%	1g	1,490.00 USD	2021-07-06

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Additional information on 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride

Comprehensive Guide to 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride (CAS No. 1805130-94-2): Properties, Applications, and Industry Insights

2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride (CAS No. 1805130-94-2) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced chemical synthesis and material science. This compound, characterized by its unique trifluoromethyl groups and reactive benzyl chloride moiety, serves as a critical intermediate in pharmaceuticals, agrochemicals, and high-performance materials. Its molecular structure, featuring electron-withdrawing trifluoromethyl substituents, enhances reactivity and stability, making it indispensable for modern organic transformations.

In recent years, the demand for fluorinated compounds like 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride has surged due to their applications in drug discovery and crop protection. Researchers and manufacturers frequently search for "synthesis methods for fluorinated benzyl chlorides" or "CAS 1805130-94-2 suppliers," reflecting its industrial relevance. The compound’s ability to introduce lipophilic trifluoromethyl groups into target molecules aligns with trends in bioavailability optimization and metabolic stability enhancement—key priorities in pharmaceutical R&D.

From a technical perspective, 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride exhibits exceptional compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This versatility addresses common queries like "how to functionalize trifluoromethylated aromatics" or "applications of benzyl chlorides in catalysis." Its role in constructing complex heterocycles further underscores its value in medicinal chemistry, where CF3-containing scaffolds are pivotal for kinase inhibitors and antiviral agents.

Environmental and regulatory considerations also shape discussions around CAS 1805130-94-2. While not classified as hazardous under major regulatory frameworks, its handling requires adherence to standard organic synthesis protocols. Industry professionals often seek "safe handling of fluorinated intermediates" or "green chemistry alternatives for benzyl chlorides," highlighting the intersection of performance and sustainability. Innovations in catalytic fluorination and solvent-free reactions are emerging as solutions to reduce waste and energy consumption.

The commercial landscape for 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride is equally dynamic. With patents expiring and generic APIs entering markets, queries like "cost-effective synthesis of trifluoromethylated intermediates" or "scalability of benzyl chloride derivatives" dominate industrial forums. Suppliers emphasizing high-purity batches and custom synthesis services cater to niche demands in contract research organizations (CROs) and specialty chemical manufacturers.

Looking ahead, the compound’s potential in electronic materials and liquid crystals is being explored, driven by the trifluoromethyl group’s influence on dielectric properties. Searches for "fluorinated aromatics in OLEDs" or "advanced materials from CAS 1805130-94-2" signal expanding applications beyond life sciences. As AI-driven molecular design accelerates, tools predicting structure-activity relationships (SAR) for CF3-containing compounds will further elevate its strategic importance.

In summary, 2,6-Bis(trifluoromethyl)-4-methylbenzyl chloride (CAS No. 1805130-94-2) represents a nexus of innovation across multiple disciplines. Its synthesis, applications, and evolving market trends reflect broader shifts toward fluorine chemistry and sustainable manufacturing. For researchers and industry stakeholders, mastering its utilization unlocks opportunities in next-generation therapeutics, smart materials, and beyond.